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Compound of Interest

Compound Name: 4-Cyclohexylcyclohexanone

CAS No.: 92-68-2

Cat. No.: B1606340

Get Quote

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Compound: 4-Cyclohexylcyclohexanone (CAS: 92-68-2)

Abstract
4-Cyclohexylcyclohexanone is a bicyclic, non-aromatic ketone utilized extensively as a

synthetic intermediate in drug discovery and as a specialized flavor and fragrance agent. Due

to its unique physicochemical properties—specifically its near-room-temperature melting point

and high lipophilicity—standard laboratory handling procedures are often insufficient. This

whitepaper provides an authoritative, in-depth guide to the safety, handling, and synthesis of 4-
Cyclohexylcyclohexanone, grounded in mechanistic reasoning and self-validating

experimental protocols.
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Understanding the physical properties of 4-Cyclohexylcyclohexanone is critical for designing

effective storage and handling protocols. The compound's high lipophilicity and specific phase-

transition temperatures dictate its behavior in both biological systems and synthetic workflows

1.

The following table summarizes its quantitative data alongside the mechanistic implications for

laboratory handling:
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Property Value
Mechanistic Implication for
Handling & Safety

CAS Number 92-68-2

Unique identifier for accurate

Safety Data Sheet (SDS)

retrieval.

Molecular Weight 180.29 g/mol

Moderate molecular weight;

sufficiently volatile to pose

inhalation risks if heated to

decomposition.

Melting Point 29.2 °C

Critical: Melts just above

standard room temperature.

The compound frequently

transitions between solid and

liquid states, causing vapor

expansion and pressure build-

up in sealed containers.

Boiling Point 70-72 °C (at 0.1 Torr)

High boiling point at standard

pressure. Purification via

distillation requires a high-

vacuum setup to prevent

thermal degradation.

Density ~0.984 g/cm³

Slightly less dense than water.

During aqueous workups, it will

partition into the upper organic

layer, complicating phase

separations if emulsions form.

XLogP3 3.7

Highly lipophilic. Rapidly

absorbs through lipid bilayers

and standard latex gloves,

necessitating advanced PPE.

Toxicological Profile & Hazard Mitigation
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As a Senior Application Scientist, it is imperative to move beyond simply reading hazard codes

and instead understand the biological causality behind them.

Toxicity and Environmental Impact: 4-Cyclohexylcyclohexanone is classified under the

Globally Harmonized System (GHS) with the hazard statement H411: Toxic to aquatic life with

long lasting effects2. Its high XLogP3 value (3.7) indicates that it easily bioaccumulates in

aquatic organisms by partitioning into their fatty tissues.

Dermal and Inhalation Risks: While only mildly toxic by ingestion, the compound emits acrid

smoke and irritating vapors when heated to decomposition. Due to its lipophilicity, standard

nitrile gloves offer limited breakthrough times during prolonged exposure.

Mitigation Strategy:

PPE: Utilize heavy-duty fluoroelastomer (e.g., Viton) or double-layered nitrile gloves when

handling concentrated stock solutions.

Storage: Store at 2-8 °C under an inert argon atmosphere. This prevents the auto-oxidation

of the alpha-carbon (a common degradation pathway for ketones) and mitigates the pressure

build-up caused by its 29.2 °C phase-cycling.

Experimental Workflow: Synthesis & Isolation
The following protocol details the synthesis of 4-Cyclohexylcyclohexanone via the oxidation

of 4-cyclohexylcyclohexanol. This method is adapted from established literature utilizing Jones

reagent or similar oxidant systems 3. The protocol is designed as a self-validating system,

ensuring the researcher can visually and chemically confirm success at each step.

Step-by-Step Methodology: Oxidation of 4-
Cyclohexylcyclohexanol
Step 1: Preparation of the Oxidant (Jones Reagent)

Action: Dissolve 26.7 g of Chromium(VI) oxide (CrO₃) in 23 mL of concentrated sulfuric acid

(H₂SO₄), then dilute with water to a final volume of 100 mL.
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Causality: The highly acidic environment is required to generate the active chromic acid

species (H₂CrO₄), which is the true oxidizing agent.

Step 2: Substrate Dissolution and Temperature Control

Action: Dissolve 10 mmol of 4-cyclohexylcyclohexanol in 20 mL of HPLC-grade acetone in a

round-bottom flask. Submerge the flask in an ice-water bath to maintain 0 °C.

Causality: Acetone serves a dual purpose: it acts as a solvent and as a sacrificial reductant

that prevents the over-oxidation of the product. The 0 °C bath controls the highly exothermic

nature of the oxidation.

Step 3: Titration and Self-Validating Reaction Monitoring

Action: Add the Jones reagent dropwise via an addition funnel.

Self-Validation: The reaction mixture will immediately turn from the bright orange of Cr(VI) to

the opaque green of Cr(III). Continue addition until a faint, persistent orange tint remains in

the solution. This color shift acts as an internal, visual indicator that all the alcohol substrate

has been consumed.

Step 4: Quenching and Phase Separation

Action: Add 2 mL of isopropyl alcohol to quench any unreacted oxidant (the solution will turn

completely green). Dilute with 50 mL of water and extract with diethyl ether (3 x 30 mL).

Causality: Isopropyl alcohol is readily oxidized to acetone, safely neutralizing the toxic Cr(VI)

to Cr(III) before disposal.

Step 5: Analytical Validation and Purification

Action: Wash the combined organic layers with saturated NaHCO₃ to neutralize residual

acid, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

Self-Validation: Monitor the crude product via Thin Layer Chromatography (TLC) using a 9:1

Hexanes:Ethyl Acetate system. The disappearance of the starting material (lower Rf) and the

appearance of the ketone (higher Rf) validates the conversion. Because the ketone is UV-
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inactive, visualize the plate using a phosphomolybdic acid (PMA) stain, which will reveal the

product as a dark blue spot upon heating.

Purification: Purify via vacuum distillation, collecting the fraction boiling at 70-72 °C at 0.1

Torr 4.

Safety & Decontamination Workflow
In the event of a spill, the physical state of 4-Cyclohexylcyclohexanone (solid vs. liquid)

dictates the response. The following logical relationship diagram outlines the mandatory

decontamination pathway.
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Spill Detected:
4-Cyclohexylcyclohexanone

Assess Volume & Phase
(Solid < 29°C / Liquid > 29°C)

Don Advanced PPE
(Fluoroelastomer gloves, Respirator)

Containment
(Use non-combustible absorbent)

Increase Fume Hood
Ventilation

Dispose as Hazardous
Aquatic Toxin (H411)

Click to download full resolution via product page

Figure 1: Emergency response and decontamination workflow for 4-
Cyclohexylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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